Cas no 2097998-96-2 (Tert-butyl 3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)azetidine-1-carboxylate
• CAS No: 2097998-96-2
• MF: C₁₃H₁₆N₄O₄
• MW: 292.290542602539
• CID: 5041048
• Update Time: 2025-07-23

Tert-butyl 3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)azetidine-1-carboxylate
• tert-butyl 3-(5-cyano-2,4-dioxopyrimidin-1-yl)azetidine-1-carboxylate
• Tert-butyl 3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)azetidine-1-carboxylate

• Inchi： 1S/C13H16N4O4/c1-13(2,3)21-12(20)16-6-9(7-16)17-5-8(4-14)10(18)15-11(17)19/h5,9H,6-7H2,1-3H3,(H,15,18,19)
• InChI Key： XGPIXMMRPGDDHY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)N1C(NC(C(C#N)=C1)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 575
• XLogP3: -0.1
• Topological Polar Surface Area: 103

Additional information on Tert-butyl 3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)azetidine-1-carboxylate (CAS No. 2097998-96-2)

Tert-butyl 3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)azetidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2097998-96-2, represents a unique structural motif that combines elements of heterocyclic chemistry with functional groups that are highly relevant to drug discovery and development. The presence of a tert-butyl group, an azetidine ring, and a pyrimidine core with specific substituents underscores its potential as a building block for novel therapeutic agents.

The compound's structure is characterized by a 5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl moiety, which is a derivative of pyrimidine. Pyrimidines are among the most important heterocyclic compounds in medicinal chemistry due to their prevalence in nucleic acids and their ability to interact with biological targets such as enzymes and receptors. The cyano group and the dioxo (carbonyl) groups in this moiety introduce electrophilic centers that can participate in various chemical reactions, making it a versatile intermediate for synthesizing more complex molecules.

The azetidine ring in Tert-butyl 3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)azetidine-1-carboxylate adds another layer of complexity to the compound's structure. Azetidine is a five-membered saturated heterocycle that can serve as a scaffold for developing pharmacologically active compounds. Its cyclic structure allows for conformational flexibility, which can be exploited to optimize interactions with biological targets. The tert-butyl carboxylate group at the other end of the molecule provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties.

Recent research in the field of heterocyclic chemistry has highlighted the importance of such multifunctional compounds in drug discovery. The combination of a pyrimidine core with other heterocyclic systems has been shown to enhance binding affinity and selectivity towards biological targets. For instance, studies have demonstrated that pyrimidine-based compounds can exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders.

In particular, the 5-cyano group in the pyrimidine derivative is known to enhance metabolic stability and improve oral bioavailability upon administration. This property is particularly valuable in pharmaceutical development, where ensuring that a drug remains intact during its passage through biological systems is crucial for efficacy. Additionally, the presence of multiple reactive sites in Tert-butyl 3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)azetidine-1-carboxylate allows for diverse synthetic strategies, enabling chemists to modify its structure in ways that optimize its pharmacological profile.

The tert-butyl group serves as a protecting group for the carboxylate functionality and also contributes to the overall lipophilicity of the compound. Lipophilicity is an important parameter in drug design, as it influences how well a drug can cross cell membranes and reach its target site. By carefully balancing lipophilicity with other physicochemical properties such as solubility and pKa, researchers can develop compounds that exhibit optimal pharmacokinetic profiles.

One of the most exciting aspects of Tert-butyl 3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)azetidine-1-carboxylate is its potential as a scaffold for developing new therapeutic agents. The compound's unique structural features make it a promising candidate for further exploration in medicinal chemistry. Researchers are currently investigating its interactions with various biological targets to identify potential therapeutic applications.

For example, studies have shown that pyrimidine-based compounds can exhibit antiviral and anticancer properties. The ability of these compounds to interfere with key biological pathways involved in viral replication or cancer cell proliferation makes them attractive candidates for drug development. Additionally, the presence of multiple functional groups in Tert-butyl 3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)azetidine-1-carboxylate allows for further derivatization to enhance its potency and selectivity.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as multi-step organic synthesis and catalytic transformations are employed to construct the complex molecular framework efficiently. The use of modern analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) helps researchers confirm the structure and purity of intermediates and final products.

In conclusion, Tert-butyl 3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)azetidine-1-carboxylate (CAS No. 2097998-96-2) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile intermediate for developing novel therapeutic agents. Recent advances in heterocyclic chemistry have highlighted its importance as a scaffold for drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.